Ipatasertib dihydrochloride
Ipatasertib dihydrochloride
Ipatasertib dihydrochloride is a highly selective inhibitor of Akt for Akt1/2/3.
Brand Name:
Vulcanchem
CAS No.:
1396257-94-5
VCID:
VC0530775
InChI:
InChI=1S/C24H32ClN5O2.2ClH/c1-15(2)26-13-19(17-4-6-18(25)7-5-17)24(32)30-10-8-29(9-11-30)23-21-16(3)12-20(31)22(21)27-14-28-23;;/h4-7,14-16,19-20,26,31H,8-13H2,1-3H3;2*1H/t16-,19-,20-;;/m1../s1
SMILES:
CC1CC(C2=C1C(=NC=N2)N3CCN(CC3)C(=O)C(CNC(C)C)C4=CC=C(C=C4)Cl)O.Cl.Cl
Molecular Formula:
C24H34Cl3N5O2
Molecular Weight:
530.9 g/mol
Ipatasertib dihydrochloride
CAS No.: 1396257-94-5
Cat. No.: VC0530775
Molecular Formula: C24H34Cl3N5O2
Molecular Weight: 530.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Ipatasertib dihydrochloride is a highly selective inhibitor of Akt for Akt1/2/3. |
|---|---|
| CAS No. | 1396257-94-5 |
| Molecular Formula | C24H34Cl3N5O2 |
| Molecular Weight | 530.9 g/mol |
| IUPAC Name | (2S)-2-(4-chlorophenyl)-1-[4-[(5R,7R)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]piperazin-1-yl]-3-(propan-2-ylamino)propan-1-one;dihydrochloride |
| Standard InChI | InChI=1S/C24H32ClN5O2.2ClH/c1-15(2)26-13-19(17-4-6-18(25)7-5-17)24(32)30-10-8-29(9-11-30)23-21-16(3)12-20(31)22(21)27-14-28-23;;/h4-7,14-16,19-20,26,31H,8-13H2,1-3H3;2*1H/t16-,19-,20-;;/m1../s1 |
| Standard InChI Key | SRKVNRNRVFDUTG-VISIQVHMSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H](C2=C1C(=NC=N2)N3CCN(CC3)C(=O)[C@H](CNC(C)C)C4=CC=C(C=C4)Cl)O.Cl.Cl |
| SMILES | CC1CC(C2=C1C(=NC=N2)N3CCN(CC3)C(=O)C(CNC(C)C)C4=CC=C(C=C4)Cl)O.Cl.Cl |
| Canonical SMILES | CC1CC(C2=C1C(=NC=N2)N3CCN(CC3)C(=O)C(CNC(C)C)C4=CC=C(C=C4)Cl)O.Cl.Cl |
| Appearance | Solid powder |
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